1-(3,4-dimethylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride

• IUPAC Name: 1-(3,4-dimethylphenoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C16H26N2O2.2ClH/c1-13-4-5-16(10-14(13)2)20-12-15(19)11-18-8-6-17(3)7-9-18;;/h4-5,10,15,19H,6-9,11-12H2,1-3H3;2*1H
• InChI Key: PRKMKKOYQDUEPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(CN2CCN(CC2)C)O)C.Cl.Cl
• Molecular Formula: C16H28Cl2N2O2
• Molecular Weight: 351.3 g/mol

Description

1-(3,4-dimethylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride, commonly known as DMPP, is a chemical compound used extensively in scientific research. It is a potent and selective agonist of the nicotinic acetylcholine receptor, and its unique properties make it a valuable tool in studying the role of this receptor in various physiological processes.

Mechanism of Action

DMPP acts as an agonist of the nicotinic acetylcholine receptor, binding to the receptor and activating it in a manner similar to the natural ligand acetylcholine. This activation leads to the opening of ion channels and the subsequent influx of ions into the cell, resulting in various physiological effects.
Biochemical and Physiological Effects:
DMPP has been shown to have a range of biochemical and physiological effects, including muscle contraction, neurotransmitter release, and changes in heart rate and blood pressure. It has also been shown to have potential therapeutic applications in the treatment of conditions such as Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMPP is its potency and selectivity for the nicotinic acetylcholine receptor, making it a valuable tool in studying this receptor in isolation. However, its effects can be difficult to interpret in complex biological systems, and its use may be limited by its potential toxicity and side effects.

Future Directions

There are many potential future directions for research involving DMPP and the nicotinic acetylcholine receptor. These include further studies on the receptor's role in various physiological processes, as well as investigations into the potential therapeutic applications of DMPP and related compounds. Additionally, new methods for synthesizing and purifying DMPP may lead to improved understanding of its effects and applications.

Synthesis Methods

DMPP can be synthesized through a multi-step process involving the reaction of 3,4-dimethylphenol with 1-chloro-3-(4-methyl-1-piperazinyl)-2-propanol, followed by further purification and conversion to the dihydrochloride salt.

Scientific Research Applications

DMPP is widely used in scientific research as a tool to study the nicotinic acetylcholine receptor and its role in various physiological processes. It has been used to study the effects of nicotine on the brain, as well as the role of the receptor in muscle contraction and neurotransmitter release.